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Compound of Interest

Compound Name: 4-Fluoroindoline

Cat. No.: B1316176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4-
Fluoroindoline (CAS No. 552866-98-5). The information is compiled from various safety data

sheets to ensure a thorough understanding of the potential hazards and the necessary

measures to mitigate them. This document is intended to supplement, not replace, institutional

safety protocols and professional judgment.

Hazard Identification and Classification
4-Fluoroindoline is classified as a hazardous substance. The primary hazards associated with

this compound are skin irritation, serious eye irritation, and potential respiratory irritation.[1]

GHS Hazard Classification:

Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3

Data sourced from multiple safety data sheets.

Hazard Statements:
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H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning

Hazard Pictogram:

Exclamation Mark Pictogram

Physical and Chemical Properties
A summary of the known physical and chemical properties of 4-Fluoroindoline is provided

below. It is important to note that some data points are not available in the reviewed literature.

Property Value

Molecular Formula C₈H₈FN

Molecular Weight 137.15 g/mol

Appearance Not specified

Odor Not specified

Melting Point Not available

Boiling Point Not available

Flash Point Not available

Solubility in Water Not available

Vapor Pressure Not available

Density Not available

Toxicological Information
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Detailed toxicological studies for 4-Fluoroindoline are not readily available in the public

domain. The hazard classification is based on predictions and data from similar compounds.

Toxicity Endpoint Value

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity (LC50) No data available

Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure the

stability of 4-Fluoroindoline.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust, fumes, gas, mist, or vapor.

Wear appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.

Storage:

Store in a tightly closed container.
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Keep in a cool, dry, and well-ventilated place.

Store away from heat, sparks, and open flames.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 4-
Fluoroindoline:

Protection Type Specification

Eye/Face Wear chemical safety goggles or a face shield.

Skin

Wear chemically resistant gloves (e.g., nitrile

rubber) and a lab coat. Ensure full body

coverage to prevent skin contact.

Respiratory

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors and particulates.

First Aid Measures
In case of exposure to 4-Fluoroindoline, follow these first aid procedures:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Accidental Release Measures
In the event of a spill or release, follow these procedures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

vapors, mist, or gas. Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable, closed container for disposal.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Hazardous combustion products may include carbon oxides, nitrogen

oxides, and hydrogen fluoride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols & Workflows
While specific experimental protocols for the safety assessment of 4-Fluoroindoline are not

detailed in the available literature, a general workflow for handling and response can be

visualized.
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General Handling and Emergency Response Workflow for 4-Fluoroindoline

Standard Handling Procedure Exposure Event

First Aid Response

Spill Response

Don PPE

Work in Fume Hood

Handle Chemical

Store Properly

Doff PPE

Exposure

Initiate First Aid

Assess Route of Exposure

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eye

Ingestion

Ingestion

Move to Fresh Air Wash with Soap and Water Flush with Water Rinse Mouth

Seek Medical Attention

Spill

Evacuate Area

Wear PPE

Contain Spill

Collect with Inert Material

Dispose of Waste

Click to download full resolution via product page

Caption: A flowchart illustrating the standard procedures for handling 4-Fluoroindoline and the

appropriate emergency responses to exposure or spills.
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Disposal Considerations
Dispose of 4-Fluoroindoline and its containers in accordance with local, regional, and national

regulations. Do not dispose of it with household waste or allow it to reach the sewage system.

This technical guide is intended for informational purposes only. Always consult the most

current Safety Data Sheet for 4-Fluoroindoline and adhere to your institution's specific safety

guidelines and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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